Cas no 848927-73-1 ((2S)-2-(benzyloxy)pentane-1,5-diol)

• Product Name: (2S)-2-(benzyloxy)pentane-1,5-diol
• CAS No: 848927-73-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 3045367
• Update Time: 2025-08-05

(2S)-2-(benzyloxy)pentane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(benzyloxy)pentane-1,5-diol
• 1,5-Pentanediol, 2-(phenylmethoxy)-, (2S)-

• Inchi： 1S/C12H18O3/c13-8-4-7-12(9-14)15-10-11-5-2-1-3-6-11/h1-3,5-6,12-14H,4,7-10H2/t12-/m0/s1
• InChI Key： CCTQNQAOAXJLDB-LBPRGKRZSA-N
• SMILES： C(O)[C@@H](OCC1=CC=CC=C1)CCCO

Computed Properties

• Exact Mass: 210.12600

Experimental Properties

• PSA: 49.69000
• LogP: 1.33660

Additional information on (2S)-2-(benzyloxy)pentane-1,5-diol

(2S)-2-(Benzyloxy)Pentane-1,5-Diol: A Comprehensive Overview

(2S)-2-(Benzyloxy)Pentane-1,5-Diol, identified by the CAS number 848927-73-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a diol functional group, making it an interesting subject for both academic and industrial research. The molecule's stereochemistry, specifically the (2S) configuration, plays a crucial role in its properties and reactivity.

The synthesis of (2S)-2-(Benzyloxy)Pentane-1,5-Diol involves multi-step organic reactions, often utilizing chiral catalysts to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have made it possible to synthesize this compound with high enantiomeric excess, which is critical for its applications in pharmaceuticals and chiral resolution processes. Researchers have explored various methodologies, including Sharpless epoxidation and organocatalytic approaches, to optimize the synthesis pathway of this compound.

One of the most notable applications of (2S)-2-(Benzyloxy)Pentane-1,5-Diol is in the field of drug discovery. Its diol functionality makes it a potential candidate for hydrogen bonding interactions, which are essential in many bioactive molecules. Recent studies have highlighted its role as a building block for constructing complex natural product analogs and bioactive compounds. For instance, researchers have utilized this compound as a key intermediate in the synthesis of glycosides and other carbohydrate derivatives with potential therapeutic applications.

In addition to its role in pharmaceuticals, (2S)-2-(Benzyloxy)Pentane-1,5-Diol has found applications in materials science. Its ability to form stable hydrogen bonds makes it a valuable component in the development of supramolecular assemblies and self-healing materials. Recent research has demonstrated its use as a linker in stimuli-responsive materials, where its stereochemistry plays a pivotal role in controlling the material's mechanical properties under external stimuli such as temperature or pH changes.

The physical properties of (2S)-2-(Benzyloxy)Pentane-1,5-Diol are also of significant interest. Its melting point and solubility characteristics make it suitable for various chemical processes. For example, its relatively high solubility in organic solvents facilitates its use in solution-phase reactions, while its moderate melting point ensures stability under typical reaction conditions. These properties have been extensively studied using advanced analytical techniques such as differential scanning calorimetry (DSC) and X-ray crystallography.

From an environmental perspective, the biodegradability and toxicity of (2S)-2-(Benzyloxy)Pentane-1,5-Diol are critical considerations for its industrial applications. Recent eco-toxicological studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, (2S)-2-(Benzyloxy)Pentane-1,5-Diol is a multifaceted compound with promising applications across diverse fields. Its unique structure and stereochemistry make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As advancements in synthetic methodologies and analytical techniques continue to evolve, the potential for new discoveries and applications of this compound remains vast.